Cas no 79185-75-4 (7-Hydroxyaristolochic acid A)

• Product Name: 7-Hydroxyaristolochic acid A
• CAS No: 79185-75-4
• MF: C₁₇H₁₁NO₈
• MW: 357.271145105362
• CID: 60061
• Update Time: 2024-10-27

7-Hydroxyaristolochic acid A Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxyaristolochic acid A
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 9-hydroxy-8-methoxy-6-nitro-
• 7-hydroxy aristolochic acid A
• ARISTOLOCHIC ACID A, 7-HYDROXY-(SH)(CALL)
• 7-Hydroxy aristolochic acid A, 98%, from Aristolochia debilis Sieb. & Zucc.
• 7-Hydroxyaristolochic acid I
• 7-Hydroxyaristolochate A
• 9-hydroxy-8-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
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• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid, 9-hydroxy-8-methoxy-6-nitro-
• 9-Hydroxy-8-methoxy-6-nitrophenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid (ACI)
• 7-Hydroxy-aristolochic acid A
• Aristolochic acid VIIa

• Inchi： 1S/C17H11NO8/c1-24-15-8-4-10(18(22)23)13-9(17(20)21)5-12-16(26-6-25-12)14(13)7(8)2-3-11(15)19/h2-5,19H,6H2,1H3,(H,20,21)
• InChI Key： UCLGCTLOEZZSLA-UHFFFAOYSA-N
• SMILES： O1C2=C3C(=C(C(O)=O)C=C2OC1)C([N+]([O-])=O)=CC1C3=CC=C(O)C=1OC

Computed Properties

• Exact Mass: 357.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• XLogP3: 0.0359999999999996

Experimental Properties

• Color/Form: Powder
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 627.1±55.0 °C at 760 mmHg
• Flash Point: 333.1±31.5 °C
• Refractive Index: 1.776
• Solubility: 溶于DMSO；
• PSA: 131.04000
• LogP: 3.56550
• Vapor Pressure: No data available
• pka: 2.94±0.20(Predicted)
• Solubility: sparingly soluble in water

7-Hydroxyaristolochic acid A Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives